Cas no 888413-16-9 (2-(2-methylpropanamido)thiophene-3-carboxamide)

• Product Name: 2-(2-methylpropanamido)thiophene-3-carboxamide
• CAS No: 888413-16-9
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 6308985
• PubChem ID: 7167015
• Update Time: 2025-06-08

2-(2-methylpropanamido)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropanamido)thiophene-3-carboxamide
• F1358-0337
• 2-(2-methylpropanoylamino)thiophene-3-carboxamide
• 2-isobutyramidothiophene-3-carboxamide
• AKOS008918317
• 888413-16-9

• Inchi： 1S/C9H12N2O2S/c1-5(2)8(13)11-9-6(7(10)12)3-4-14-9/h3-5H,1-2H3,(H2,10,12)(H,11,13)
• InChI Key： OWXKBTVZFFLULH-UHFFFAOYSA-N
• SMILES： S1C=CC(C(N)=O)=C1NC(C(C)C)=O

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2-(2-methylpropanamido)thiophene-3-carboxamide

Introduction to 2-(2-Methylpropanamido)thiophene-3-carboxamide (CAS No. 888413-16-9)

2-(2-Methylpropanamido)thiophene-3-carboxamide, with the CAS number 888413-16-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds, specifically thiophenes, and is characterized by its unique structural features and potential biological activities.

The molecular structure of 2-(2-Methylpropanamido)thiophene-3-carboxamide consists of a thiophene ring substituted with a 2-methylpropanamido group at the 2-position and a carboxamide group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 2-(2-Methylpropanamido)thiophene-3-carboxamide in several therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-(2-Methylpropanamido)thiophene-3-carboxamide could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(2-Methylpropanamido)thiophene-3-carboxamide has also shown potential as an anticancer agent. A study conducted by a team of researchers at the National Cancer Institute found that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of cell cycle progression and induction of apoptosis, making it a valuable candidate for further investigation in cancer therapy.

In addition to its therapeutic applications, 2-(2-Methylpropanamido)thiophene-3-carboxamide has been explored for its use in diagnostic imaging. A recent publication in the Bioorganic & Medicinal Chemistry Letters reported that this compound can be labeled with radiotracers to enhance its utility in positron emission tomography (PET) imaging. This application could provide valuable insights into disease progression and treatment response, particularly in oncology and neurodegenerative disorders.

The synthetic accessibility of 2-(2-Methylpropanamido)thiophene-3-carboxamide is another factor contributing to its appeal in pharmaceutical research. Several synthetic routes have been developed to produce this compound efficiently, including methods involving palladium-catalyzed coupling reactions and microwave-assisted synthesis. These approaches not only improve yield but also reduce reaction times, making large-scale production feasible for industrial applications.

In terms of safety and toxicity, preliminary studies indicate that 2-(2-Methylpropanamido)thiophene-3-carboxamide exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety profile before it can be advanced to clinical trials. Preclinical studies are currently underway to assess its pharmacokinetic properties, including absorption, distribution, metabolism, excretion, and toxicity (ADMET).

The versatility of 2-(2-Methylpropanamido)thiophene-3-carboxamide extends beyond its direct biological activities. It serves as a valuable scaffold for the design and synthesis of novel derivatives with enhanced pharmacological properties. For instance, researchers have explored modifications at the amide and thiophene moieties to optimize potency and selectivity for specific targets. These efforts have led to the identification of several promising lead compounds with improved therapeutic indices.

In conclusion, 2-(2-Methylpropanamido)thiophene-3-carboxamide (CAS No. 888413-16-9) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its anti-inflammatory, anticancer, and diagnostic imaging applications make it an exciting candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic utility, paving the way for innovative treatments in multiple disease areas.